2-(4-ethoxyphenyl)-4,4-diethyl-1,4-dihydro-2H-3,1-benzoxazine

• IUPAC Name: 2-(4-ethoxyphenyl)-4,4-diethyl-1,2-dihydro-3,1-benzoxazine
• InChI: InChI=1S/C20H25NO2/c1-4-20(5-2)17-9-7-8-10-18(17)21-19(23-20)15-11-13-16(14-12-15)22-6-3/h7-14,19,21H,4-6H2,1-3H3
• InChI Key: YLEGVVLFGXFLCF-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C2=CC=CC=C2NC(O1)C3=CC=C(C=C3)OCC)CC
• Molecular Formula: C20H25NO2
• Molecular Weight: 311.4 g/mol
• Solubility: 2.1 [ug/mL] (The mean of the results at pH 7.4)

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